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Introduction
Triamylamine hydrochloride is the salt form of the tertiary amine, triamylamine. While specific

data on the hydrochloride salt is limited in publicly available literature, the properties and

applications of the free base, triamylamine, provide a strong indication of its potential uses.

Triamylamine is recognized for its utility as a corrosion inhibitor and as a component in

insecticidal formulations.[1][2] The hydrochloride salt would typically be favored in applications

requiring improved solubility in aqueous media or easier handling of a solid form. This

document provides a proposed synthesis protocol for triamylamine hydrochloride and outlines

the known applications of the parent compound, which are presumed to be relevant for its salt

form.

Data Presentation
As specific quantitative data for triamylamine hydrochloride is not readily available in the

literature, the following table summarizes the known physical and chemical properties of the

free base, triamylamine. This data is provided for reference and to guide experimental design.

Table 1: Physicochemical Properties of Triamylamine

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b147544?utm_src=pdf-interest
https://www.benchchem.com/product/b147544?utm_src=pdf-body
https://www.benchchem.com/product/b147544?utm_src=pdf-body
https://www.benchchem.com/product/b147544?utm_src=pdf-body
https://www.benchchem.com/product/b147544?utm_src=pdf-body
https://www.smolecule.com/products/s702404
https://pubchem.ncbi.nlm.nih.gov/compound/Triamylamine
https://www.benchchem.com/product/b147544?utm_src=pdf-body
https://www.benchchem.com/product/b147544?utm_src=pdf-body
https://www.benchchem.com/product/b147544?utm_src=pdf-body
https://www.benchchem.com/product/b147544?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₅H₃₃N [2]

Molecular Weight 227.43 g/mol [3][2]

Appearance Clear colorless to yellow liquid [3][2]

Odor Amine-like [3][2]

Boiling Point 81-83 °C at 0.2 mmHg [3]

Density 0.782 g/mL at 25 °C

Flash Point 215 °F (101.7 °C) [2]

Water Solubility Insoluble [3][2]

Solubility in Organics Soluble in alcohol and ether [3]

Experimental Protocols
Proposed Synthesis of Triamylamine Hydrochloride
This protocol describes a general and plausible method for the synthesis of triamylamine
hydrochloride from triamylamine. The reaction involves the neutralization of the basic tertiary

amine with hydrochloric acid to form the corresponding ammonium salt.

Materials:

Triamylamine (liquid)

Concentrated Hydrochloric Acid (HCl)

Anhydrous diethyl ether (or other suitable non-polar solvent)

Argon or Nitrogen gas (for inert atmosphere)

Round-bottom flask

Magnetic stirrer and stir bar
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Dropping funnel

Ice bath

Büchner funnel and filter paper

Vacuum flask

Drying oven or vacuum desiccator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

dissolve a known quantity of triamylamine in a minimal amount of anhydrous diethyl ether.

The reaction should be carried out under an inert atmosphere (e.g., argon or nitrogen) to

prevent the absorption of atmospheric moisture and carbon dioxide.

Cooling: Place the flask in an ice bath and allow the solution to cool to 0-5 °C with gentle

stirring.

Acid Addition: Slowly add a stoichiometric equivalent of concentrated hydrochloric acid

dropwise to the stirred solution using a dropping funnel. A white precipitate of triamylamine
hydrochloride should begin to form.

Reaction Completion: After the addition of hydrochloric acid is complete, continue to stir the

mixture in the ice bath for an additional 30-60 minutes to ensure the reaction goes to

completion.

Isolation of Product: Collect the precipitated solid by vacuum filtration using a Büchner

funnel.

Washing: Wash the collected solid with a small amount of cold, anhydrous diethyl ether to

remove any unreacted starting materials or impurities.

Drying: Dry the purified triamylamine hydrochloride in a vacuum desiccator or a drying oven

at a low temperature (e.g., 40-50 °C) to a constant weight.

Storage: Store the final product in a tightly sealed container in a cool, dry place.
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Applications
The primary applications of triamylamine, and by extension its hydrochloride salt, are in

industrial and agricultural sectors.

Corrosion Inhibition
Triamylamine is utilized as a corrosion inhibitor, likely by forming a protective film on metal

surfaces.[3][1][2] This film acts as a barrier, preventing the metal from coming into contact with

corrosive agents in the environment. The hydrochloride salt, with its potential for better

solubility in certain formulations, could be advantageous in the development of water-based or

water-miscible corrosion-inhibiting products.

Insecticidal Formulations
Triamylamine is also used in the preparation of insecticides.[3][1][2] While its specific role is

not detailed, it may act as a synergist, an adjuvant to improve the formulation's physical

properties, or possess some intrinsic insecticidal activity. The use of the hydrochloride salt

could be beneficial for creating stable, water-soluble concentrated formulations that are easily

diluted for application.

Visualizations
Proposed Synthesis Workflow
The following diagram illustrates the proposed workflow for the synthesis of triamylamine
hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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